Cas no 129679-51-2 (1,4-Ethano-1H,3H-thieno[3,4-c]thiophen-3-one,tetrahydro-6-thioxo-)

• Product Name: 1,4-Ethano-1H,3H-thieno[3,4-c]thiophen-3-one,tetrahydro-6-thioxo-
• CAS No: 129679-51-2
• MF: C₈H₈OS₃
• MW: 216.343518257141
• CID: 186911
• PubChem ID: 3076048
• Update Time: 2025-04-19

1,4-Ethano-1H,3H-thieno[3,4-c]thiophen-3-one,tetrahydro-6-thioxo- Chemical and Physical Properties

Names and Identifiers

• 1,4-Ethano-1H,3H-thieno[3,4-c]thiophen-3-one,tetrahydro-6-thioxo-
• 1,4-Ethano-1H,3H-thieno(3,4-c)thiophen-3-one, tetrahydro-6-thioxo-
• Dihydro-1,4-ethano-1H,3H-thieno(3,4-c)thiophen-6-one-3(4H)-thione
• 6-thioxotetrahydro-1H,3H-1,4-ethanothieno[3,4-c]thiophen-3-one
• 9-sulfanylidene-5,10-dithiatricyclo[5.3.0.04,8]decan-6-one
• 129679-51-2
• DTXSID70926460
• 6-Sulfanylidenetetrahydro-1H,3H-1,4-ethanothieno[3,4-c]thiophen-3-one

• Inchi： 1S/C8H8OS3/c9-7-5-3-1-2-4(11-7)6(5)8(10)12-3/h3-6H,1-2H2
• InChI Key： PSJHEFDQZXRQHY-UHFFFAOYSA-N
• SMILES： S1C(C2C3CCC1C2C(=O)S3)=S

Computed Properties

• Exact Mass: 215.97384
• Monoisotopic Mass: 215.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• Density: 1.57
• Boiling Point: 419.2°C at 760 mmHg
• Flash Point: 207.3°C
• Refractive Index: 1.75
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiepanes Thiepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiepanes